Cas no 139547-22-1 (2-(5-bromothiophen-2-yl)propanoic acid)
2-(5-bromothiophen-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-bromothiophen-2-yl)propanoic acid
- 2-Thiopheneacetic acid, 5-bromo-α-methyl-
-
- MDL: MFCD14530844
- Inchi: 1S/C7H7BrO2S/c1-4(7(9)10)5-2-3-6(8)11-5/h2-4H,1H3,(H,9,10)
- InChI Key: MFVPTFUXSSLCTE-UHFFFAOYSA-N
- SMILES: C(C1SC(Br)=CC=1)(C)C(=O)O
2-(5-bromothiophen-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM407271-250mg |
2-(5-bromothiophen-2-yl)propanoic acid |
139547-22-1 | 95%+ | 250mg |
$353 | 2023-01-19 | |
| Chemenu | CM407271-500mg |
2-(5-bromothiophen-2-yl)propanoic acid |
139547-22-1 | 95%+ | 500mg |
$648 | 2023-01-19 | |
| Chemenu | CM407271-1g |
2-(5-bromothiophen-2-yl)propanoic acid |
139547-22-1 | 95%+ | 1g |
$822 | 2023-01-19 | |
| TRC | B423033-10mg |
2-(5-bromothiophen-2-yl)propanoic acid |
139547-22-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B423033-50mg |
2-(5-bromothiophen-2-yl)propanoic acid |
139547-22-1 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B423033-100mg |
2-(5-bromothiophen-2-yl)propanoic acid |
139547-22-1 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-94896-0.05g |
2-(5-bromothiophen-2-yl)propanoic acid |
139547-22-1 | 95% | 0.05g |
$174.0 | 2024-05-21 | |
| Enamine | EN300-94896-0.1g |
2-(5-bromothiophen-2-yl)propanoic acid |
139547-22-1 | 95% | 0.1g |
$257.0 | 2024-05-21 | |
| Enamine | EN300-94896-0.25g |
2-(5-bromothiophen-2-yl)propanoic acid |
139547-22-1 | 95% | 0.25g |
$367.0 | 2024-05-21 | |
| Enamine | EN300-94896-0.5g |
2-(5-bromothiophen-2-yl)propanoic acid |
139547-22-1 | 95% | 0.5g |
$579.0 | 2024-05-21 |
2-(5-bromothiophen-2-yl)propanoic acid Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Carmen Pérez León,Keisuke Sagisaka,Daisuke Fujita,Liyuan Han RSC Adv., 2014,4, 8550-8557
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 2-(5-bromothiophen-2-yl)propanoic acid
Comprehensive Overview of 2-(5-Bromothiophen-2-yl)propanoic Acid (CAS No. 139547-22-1): Properties, Applications, and Industry Insights
2-(5-Bromothiophen-2-yl)propanoic acid (CAS 139547-22-1) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated thiophene derivative features a propanoic acid moiety, making it a versatile building block for synthesizing advanced molecules. With the rising demand for heterocyclic compounds in drug discovery, this compound's unique structure offers opportunities for developing targeted therapies and functional materials.
The compound's molecular formula, C7H7BrO2S, highlights its bromothiophene core, a key scaffold in medicinal chemistry. Researchers value its electron-rich aromatic system, which facilitates cross-coupling reactions like Suzuki-Miyaura or Stille couplings. These properties align with current trends in green chemistry and atom-efficient synthesis, addressing industry demands for sustainable production methods.
In pharmaceutical applications, 2-(5-bromothiophen-2-yl)propanoic acid serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) analogs. Its structural similarity to approved drugs makes it valuable for developing new anti-inflammatory agents with improved selectivity. Recent studies explore its potential in creating COX-2 inhibitors, responding to the growing need for safer pain management solutions.
The material science sector utilizes this compound for developing organic semiconductors and conductive polymers. Its thiophene backbone contributes to π-conjugation systems essential for organic electronics, including OLEDs and organic photovoltaics. This aligns with the booming renewable energy market and the search for flexible electronic materials.
Quality control of CAS 139547-22-1 involves rigorous HPLC analysis and spectroscopic characterization (NMR, IR, MS). Suppliers typically provide ≥95% purity, with some offering GMP-grade material for pharmaceutical applications. Storage recommendations include protection from light at 2-8°C, reflecting standard practices for sensitive organic compounds.
Market analysis shows increasing demand for brominated thiophene derivatives, driven by expanding biotech and electronics sectors. The compound's price reflects its high-value intermediate status, with custom synthesis services growing to meet diverse research needs. Regulatory compliance follows REACH and FDA guidelines for research chemicals, ensuring safe handling protocols.
Future research directions may explore its use in bioconjugation chemistry or as a linker for proteolysis-targeting chimeras (PROTACs). The compound's modifiable functional groups offer flexibility for structure-activity relationship studies, particularly in developing small molecule therapeutics for challenging targets.
Environmental considerations include proper disposal methods for brominated compounds, with emphasis on waste minimization strategies. The scientific community continues investigating catalytic bromination methods to improve the compound's synthetic accessibility while reducing ecological impact.
For researchers sourcing 2-(5-bromothiophen-2-yl)propanoic acid, verifying certificates of analysis and supplier credentials remains crucial. The compound's technical data sheet should include complete spectral data and safety information, facilitating proper experimental design and risk assessment.
The compound's role in high-throughput screening libraries demonstrates its relevance to modern drug discovery platforms. Its balanced lipophilicity (calculated LogP ~2.5) and molecular weight (235.1 g/mol) make it suitable for lead optimization studies, particularly in central nervous system drug development.
Recent patent literature reveals innovative applications of 139547-22-1 in biodegradable polymers and controlled release systems. These developments respond to the healthcare industry's focus on precision medicine and personalized drug delivery solutions. The compound's carboxylic acid group enables facile derivatization, supporting these advanced applications.
Analytical challenges include distinguishing regioisomers during synthesis and ensuring residual solvent compliance. Advanced techniques like LC-MS/MS help address these quality control aspects, particularly for pharmaceutical-grade material intended for preclinical studies.
The global supply chain for bromothiophene derivatives shows regional specialization, with manufacturers optimizing routes to accommodate scale-up requirements. This reflects broader trends in fine chemical production, where process intensification and continuous manufacturing gain importance for cost-effective production.
Academic interest in 2-(5-bromothiophen-2-yl)propanoic acid appears in studies of structure-property relationships for electronic materials. Its incorporation into donor-acceptor systems helps tune optical and electronic properties, supporting innovation in optoelectronic devices and sensor technologies.
Emerging applications in bioimaging probes leverage the compound's fluorophore compatibility, demonstrating its versatility beyond traditional synthetic intermediate roles. This aligns with the expanding theranostics field, combining diagnostic and therapeutic functions in single molecular entities.
139547-22-1 (2-(5-bromothiophen-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)